Cas no 364764-92-1 (5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy-)
364764-92-1 structure
Product Name:5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy-
CAS No:364764-92-1
MF:C21H18O6
MW:366.364026546478
CID:1474935
Update Time:2024-08-23
5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy- Chemical and Physical Properties
Names and Identifiers
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- 5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy-
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- Inchi: 1S/C21H18O6/c1-24-15-11-7-10-14-12-16(25-2)19(26-3)20(17(14)18(15)22)27-21(23)13-8-5-4-6-9-13/h4-12H,1-3H3
- InChI Key: MCEGLOWGRMXATD-UHFFFAOYSA-N
- SMILES: C12=C(OC(=O)C3=CC=CC=C3)C(OC)=C(OC)C=C1C=CC=C(OC)C2=O
Computed Properties
- Exact Mass: 366.11034
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Melting Point: 158-160 °C
- Boiling Point: 611.0±55.0 °C(Predicted)
- PSA: 71.06
5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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